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Compound of Interest

Compound Name: 3-Hydroxy-4-iodobenzaldehyde

cat. No.: B145161

An In-depth Technical Guide to 3-Hydroxy-4-iodobenzaldehyde

This technical guide provides a comprehensive overview of 3-Hydroxy-4-iodobenzaldehyde
(CAS Number: 135242-71-6), a key organic compound utilized in pharmaceutical synthesis,
material science, and biological research. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis, applications, and safety protocols.

It is important to distinguish 3-Hydroxy-4-iodobenzaldehyde from its isomer, 4-Hydroxy-3-
iodobenzaldehyde (CAS Number: 60032-63-5). While both share the same molecular formula
and weight, the positions of the hydroxyl and iodo substituents on the benzene ring differ,
leading to distinct chemical and physical properties. Much of the available literature pertains to
the 4-hydroxy-3-iodo isomer, which is also referenced in this guide for comparative and
contextual purposes.

Chemical and Physical Properties

3-Hydroxy-4-iodobenzaldehyde is a benzaldehyde derivative characterized by a yellow to
brown crystalline powder appearance.[1] Its key quantitative properties are summarized in the
table below.
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Property Value Source
CAS Number 135242-71-6 [1]12]
Molecular Formula C7HslO2 [1][2]
Molecular Weight 248.01 g/mol [1]
Appearance Yellow to brown crystalline 1]
powder

Purity >98% (GC) [1]
Melting Point 126-128 °C [3114]
Boiling Point 252.3 °C at 760 mmHg [4]
Density 2.039 g/cm3 (Predicted) [3114]

Storage Conditions

Store at 0-8 °C

[1]

Synthesis and Experimental Protocols

As an intermediate in pharmaceutical and organic synthesis, 3-Hydroxy-4-iodobenzaldehyde
is often used for creating more complex molecules.[5] While a specific, detailed protocol for its
direct synthesis is not readily available in the provided search results, a representative
synthesis for its isomer, 4-Hydroxy-3-iodobenzaldehyde, illustrates the common methodology
of electrophilic aromatic substitution (iodination) on a phenol ring.

Experimental Protocol: Synthesis of 4-Hydroxy-3-
iodobenzaldehyde

This protocol describes the synthesis of 4-Hydroxy-3-iodobenzaldehyde from 4-
hydroxybenzaldehyde.

Materials:
 4-hydroxybenzaldehyde

e N-iodosuccinimide (NIS)
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Acetic acid

Ethyl acetate

Water

Anhydrous sodium sulfate

Procedure:

A solution of 4-hydroxybenzaldehyde (2.0 g, 16.39 mmol) is prepared in acetic acid (30 mL).
[6]

e N-iodosuccinimide (4.5 g, 19.67 mmol) is added to the stirred solution.[6]
e The reaction mixture is stirred at room temperature for 16 hours.[6]

o After 16 hours, the mixture is filtered. The filtrate is then poured into water (100 mL), and
ethyl acetate (50 mL) is added.[6]

e The aqueous phase is separated and extracted three times with ethyl acetate (3 x 50 mL).[6]

» The organic phases are combined, washed twice with water (2 x 20 mL), and then dried over
anhydrous sodium sulfate.[6]

e The solution is filtered, and the solvent is concentrated in vacuo to yield the final product.[6]
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4 )

Reaction Setup

Dissolve 4-hydroxybenzaldehyde
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Add N-iodosuccinimide (NIS)

Stir at Room Temperature
for 16 hours
-

4 )

Workup & Isolation

Filter Reaction Mixture

Pour Filtrate into Water
& Add Ethyl Acetate

Separate and Extract
Aqueous Phase with
Ethyl Acetate (3x)

Combine Organic Phases
& Wash with Water (2x)

Dry over Anhydrous
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Product

4-Hydroxy-3-iodobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Hydroxy-3-iodobenzaldehyde.
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Applications in Research and Drug Development

3-Hydroxy-4-iodobenzaldehyde is a versatile intermediate compound with applications
spanning several scientific fields. Its functional groups—hydroxyl, iodo, and aldehyde—impart
high reactivity, making it a valuable building block for complex molecules.[1]

» Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various
pharmaceutical agents, particularly those targeting cancer and inflammatory diseases.[1] Its
structure allows for the introduction of diverse substituents, facilitating the creation of novel
compounds with potential therapeutic properties.[1]

o Material Science: The compound is used in developing advanced materials with specific
properties for coatings and polymers.[1]

» Organic Electronics: Due to its electronic properties, it is utilized in the development of
organic electronic materials like organic light-emitting diodes (OLEDSs).[1]

» Biological Studies: Researchers use this chemical to investigate enzyme activity and cellular
processes, which helps in understanding metabolic pathways.[1]

o Analytical Chemistry: It is employed in analytical methods to enhance the sensitivity and
accuracy of assays for detecting and quantifying specific biomolecules.[1]
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Caption: Relationship between properties and applications.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Hydroxy-4-iodobenzaldehyde is classified as a hazardous substance.
Appropriate safety precautions must be taken during handling and storage.

GHS Precautionary

Hazard Type GHS Hazard Statement
Statement Codes
P280, P302+P352,
Skin Irritation H315: Causes skin irritation
P332+P317, P362+P364
o H319: Causes serious eye P280, P305+P351+P338,
Eye Irritation o
irritation P337+P317
Acute Toxicity (Oral) H302: Harmful if swallowed -
Acute Toxicity (Inhalation) H332: Harmful if inhaled -

H335: May cause respiratory P261, P271, P304+P340,

Respiratory Irritation L
irritation P319, P403+P233, P405

Sources:[2]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, are mandatory when working with this
compound. It should be handled in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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